Cas no 1479905-61-7 (3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid
• CAS No: 1479905-61-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD19065385
• CID: 4601668
• PubChem ID: 64146499
• Update Time: 2025-05-21

3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl](methyl)amino}oxolane-3-carboxylic acid
• 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid

• MDL： MFCD19065385
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12(4)11(8(13)14)5-6-16-7-11/h5-7H2,1-4H3,(H,13,14)
• InChI Key： FBIWFNNVEHODOH-UHFFFAOYSA-N
• SMILES： O1CCC(N(C(OC(C)(C)C)=O)C)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid (CAS No. 1479905-61-7)

3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid (CAS No. 1479905-61-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and drug development. This compound, often abbreviated as Boc-methylamino-oxolane-carboxylic acid, is a key intermediate in the synthesis of complex molecules, particularly in the design of peptidomimetics and bioactive small molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methylamino-oxolane moiety, makes it a versatile building block for researchers.

The growing interest in 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid is driven by its potential applications in drug discovery and medicinal chemistry. With the rise of personalized medicine and targeted therapies, researchers are increasingly exploring novel scaffolds to develop more effective and selective drugs. This compound's ability to modulate protein-protein interactions and serve as a conformationally constrained amino acid analog aligns with current trends in fragment-based drug design and rational drug optimization.

One of the most frequently searched questions related to this compound is: "What is the role of Boc-protected amino acids in peptide synthesis?" The tert-butoxycarbonyl (Boc) group in 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid serves as a temporary protecting group for the amine functionality, which is crucial in solid-phase peptide synthesis (SPPS). This protection strategy prevents unwanted side reactions during the coupling of amino acids, ensuring high yields and purity of the final peptide product. The compound's oxolane (tetrahydrofuran) ring further introduces rigidity, which can enhance the bioavailability and metabolic stability of peptide-based therapeutics.

Another hot topic in the scientific community is the exploration of green chemistry and sustainable synthesis methods for complex intermediates like 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid. Researchers are actively investigating catalyst-free reactions, microwave-assisted synthesis, and biocatalytic approaches to reduce the environmental impact of chemical manufacturing. This aligns with the broader industry shift toward eco-friendly pharmaceutical production, a subject that frequently appears in search queries such as "How to synthesize Boc-amino acids sustainably?"

The physicochemical properties of 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid also make it a subject of interest in computational chemistry and molecular modeling. Its logP value, hydrogen bonding capacity, and stereochemical configuration are critical parameters for predicting its behavior in biological systems. These attributes are often explored in searches like "How to predict the solubility of Boc-protected amino acids?" or "What are the applications of oxolane derivatives in drug design?"

In summary, 3-{(tert-butoxy)carbonyl(methyl)amino}oxolane-3-carboxylic acid (CAS No. 1479905-61-7) is a multifaceted compound with broad relevance in modern pharmaceutical research. Its applications span from peptide synthesis to drug discovery, and its study intersects with cutting-edge topics like sustainable chemistry and computational biology. As the demand for innovative therapeutics grows, this compound will likely remain a focal point for scientists seeking to address unmet medical needs through advanced chemical strategies.